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Compound of Interest

Compound Name: BMS-303141

Cat. No.: B10782889 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of BMS-303141, a potent ATP citrate lyase (ACL) inhibitor. Adherence to these guidelines is

essential for ensuring a safe laboratory environment and the integrity of your research.

Essential Safety and Handling at a Glance
Proper handling of BMS-303141 requires a clear understanding of its properties and potential

hazards. The following table summarizes key quantitative data for this compound.
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Property Value Source

Chemical Name

3,5-Dichloro-2-hydroxy-N-(4-

methoxy[1,1'-biphenyl]-3-yl)-

benzenesulfonamide

[1][2]

Molecular Formula C₁₉H₁₅Cl₂NO₄S [1]

Molecular Weight 424.3 g/mol [1]

CAS Number 943962-47-8 [1]

Purity ≥98% [1]

Appearance Powder [2]

Solubility

DMSO (up to 25 mg/ml),

Ethanol (up to 50 mM or 20

mg/ml with warming)

[1][2]

Storage Store at -20°C [1]

IC₅₀ for human recombinant

ACL
0.13 µM [3]

IC₅₀ for lipid synthesis in

HepG2 cells
8 µM [1]

Hazard Identification and Personal Protective
Equipment (PPE)
BMS-303141 is classified with the following hazards:

Respiratory Sensitization (Category 1): May cause allergy or asthma symptoms or breathing

difficulties if inhaled.

Acute Aquatic Hazard (Category 3): Harmful to aquatic life.

To mitigate these risks, the following personal protective equipment is mandatory when

handling BMS-303141:
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Eye Protection: Chemical splash goggles that provide full splash and impact protection are

required.[4] Standard eyeglasses are not sufficient.

Hand Protection: Handle with impervious gloves, such as neoprene gloves.[5]

Body Protection: A lab coat or an acid-resistant apron should be worn over appropriate

laboratory clothing that covers the arms, legs, and torso.[4][5]

Respiratory Protection: In case of inadequate ventilation or when handling the powder, wear

respiratory protection.

Procedural Guidance for Safe Handling and
Disposal
A systematic approach to handling BMS-303141 from receipt to disposal is critical for safety.

The following workflow outlines the necessary steps.
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Receiving and Storage

Handling and Preparation

Experimental Use

Waste Management and Disposal

Receive Shipment

Inspect for Damage Review Safety Data Sheet (SDS)

Store at -20°C in a Tightly Closed Container

Don Appropriate PPE

Prepare for Use

Weigh in a Ventilated Enclosure

Dissolve in Appropriate Solvent (e.g., DMSO, Ethanol)

Conduct Experiment

Collect Waste in a Labeled, Sealed Container Decontaminate Work Surfaces

Dispose via Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe handling of BMS-303141.
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Detailed Operational and Disposal Plans
Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Confirm that the container is tightly closed.

Store the compound at -20°C in a designated and properly labeled area.[1] The storage area

should be accessible only to authorized personnel.

Before first use, thoroughly review the Safety Data Sheet (SDS).

Handling and Solution Preparation:

Always wear the full complement of personal protective equipment as specified above.

When weighing the solid compound, do so in a chemical fume hood or other ventilated

enclosure to avoid inhaling the dust.

To prepare stock solutions, dissolve BMS-303141 in a suitable solvent such as DMSO or

ethanol.[1] Warming may be necessary for dissolution in ethanol.[2]

In Case of a Spill:

Evacuate the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill.

Absorb the spilled material with an inert absorbent material and place it in a sealed container

for disposal.

Clean the spill area thoroughly.

Disposal Plan:
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All waste materials containing BMS-303141, including empty containers, contaminated

labware, and unused solutions, must be collected in a designated, labeled, and sealed

hazardous waste container.

Dispose of the waste through an approved and licensed chemical waste disposal company.

Do not dispose of it in the regular trash or pour it down the drain.

Avoid release to the environment.

Emergency Procedures:

Inhalation: If breathing is difficult, remove the person to fresh air and keep them comfortable

for breathing. If respiratory symptoms occur, call a POISON CENTER or doctor.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to

do. Continue rinsing.

Ingestion: Immediately make the victim drink water (two glasses at most). Consult a

physician.

By strictly following these safety protocols, you can minimize risks and ensure the safe and

effective use of BMS-303141 in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10782889#personal-protective-equipment-for-
handling-bms-303141]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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